Cas no 104483-20-7 (1-chloroethyl 2-methylbutan-2-yl Carbonate)

1-chloroethyl 2-methylbutan-2-yl Carbonate structure
104483-20-7 structure
Product Name:1-chloroethyl 2-methylbutan-2-yl Carbonate
CAS No:104483-20-7
MF:C8H15ClO3
MW:194.655902147293
CID:1143353
PubChem ID:14593422
Update Time:2025-04-20

1-chloroethyl 2-methylbutan-2-yl Carbonate Chemical and Physical Properties

Names and Identifiers

    • 1-chloroethyl 2-methylbutan-2-yl Carbonate
    • DTXSID50561979
    • Carbonic acid, 1-chloroethyl 1,1-dimethylpropyl ester
    • 104483-20-7
    • Inchi: 1S/C8H15ClO3/c1-5-8(3,4)12-7(10)11-6(2)9/h6H,5H2,1-4H3
    • InChI Key: WYFONWYSDOYSRB-UHFFFAOYSA-N
    • SMILES: ClC(C)OC(=O)OC(C)(C)CC

Computed Properties

  • Exact Mass: 194.07105
  • Monoisotopic Mass: 194.0709720g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
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